molecular formula C16H15NO2 B1236720 Cinnamyl anthranilate CAS No. 87-29-6

Cinnamyl anthranilate

Cat. No. B1236720
CAS RN: 87-29-6
M. Wt: 253.29 g/mol
InChI Key: GABQNAFEZZDSCM-RMKNXTFCSA-N
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Description

Cinnamyl anthranilate is a synthetic chemical that has not been identified in natural products at levels detectable by available methodology . It was used as a synthetic flavoring and fragrance agent . It is a brownish or reddish-yellow powder or light yellow solid with a fruity taste .


Synthesis Analysis

Cinnamyl anthranilate can be synthesized through the biological production in yeast by heterologous co-expression of 4-coumaroyl:CoA ligase from Arabidopsis thaliana (4CL5) and hydroxycinnamoyl/benzoyl-CoA:anthranilate N-hydroxycinnamoyl/benzoyltransferase (HCBT) .


Molecular Structure Analysis

The molecular formula of cinnamyl anthranilate is C16H15NO2 . Its molecular weight is 253.30 . The percent composition is C 75.87%, H 5.97%, N 5.53%, O 12.63% .


Chemical Reactions Analysis

Cinnamyl anthranilate is sensitive to oxidation and hydrolysis . It is subject to photooxidation . This chemical reacts with various aldehydes, forming highly colored compounds .


Physical And Chemical Properties Analysis

Cinnamyl anthranilate is a brownish or reddish-yellow powder or light yellow solid with a fruity taste . It is sensitive to oxidation and hydrolysis . It is insoluble in water .

Scientific Research Applications

Flavouring Additive in Animal Feed

Cinnamyl anthranilate is used as a flavouring additive in animal feed . The European Commission’s Panel on Additives and Products or Substances used in Animal Feed (FEEDAP) has conducted a scientific opinion on the safety and efficacy of anthranilate derivatives, including cinnamyl anthranilate, when used as flavourings for all animal species .

Biological Synthesis

Cinnamyl anthranilate can be biologically synthesized in yeast (Saccharomyces cerevisiae) through the heterologous co-expression of 4-coumaroyl:CoA ligase from Arabidopsis thaliana (4CL5) and hydroxycinnamoyl/benzoyl-CoA:anthranilate N-hydroxycinnamoyl/benzoyltransferase (HCBT) . This method offers an environmentally friendly alternative to conventional chemical synthesis .

Production of Cinnamoyl Anthranilates

The biological production of cinnamoyl anthranilates can be achieved by exploiting the substrate flexibility of both 4CL5 and HCBT . This method allows for the rapid biosynthesis of more than 160 cinnamoyl, dihydrocinnamoyl, and benzoyl anthranilates in yeast .

Combinatorial Biosynthesis

Cinnamyl anthranilate can be used in combinatorial biosynthesis to achieve high chemical diversity within a defined class of molecules . This method uses enzyme promiscuity in biological synthesis .

Carcinogenicity Studies

Cinnamyl anthranilate has been tested for carcinogenicity in mice and rats by oral administration in the diet . In mice, a dose-related increase in the incidence of hepatocellular tumours was found .

Toxicity Studies

Toxicity studies have been conducted on cinnamyl anthranilate . These studies evaluate the chronic toxicity and carcinogenicity of cinnamyl anthranilate in male and female F344 rats exposed via dosed feed .

Safety And Hazards

When heated to decomposition, cinnamyl anthranilate emits toxic fumes of nitrogen oxides . It is probably combustible . It should be protected from exposure to light . The container should be kept tightly closed under an inert atmosphere, and stored under refrigerated temperatures .

properties

IUPAC Name

[(E)-3-phenylprop-2-enyl] 2-aminobenzoate
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InChI

InChI=1S/C16H15NO2/c17-15-11-5-4-10-14(15)16(18)19-12-6-9-13-7-2-1-3-8-13/h1-11H,12,17H2/b9-6+
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InChI Key

GABQNAFEZZDSCM-RMKNXTFCSA-N
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Canonical SMILES

C1=CC=C(C=C1)C=CCOC(=O)C2=CC=CC=C2N
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Isomeric SMILES

C1=CC=C(C=C1)/C=C/COC(=O)C2=CC=CC=C2N
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Molecular Formula

C16H15NO2
Record name CINNAMYL ANTHRANILATE
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Molecular Weight

253.29 g/mol
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Physical Description

Cinnamyl anthranilate appears as brownish or reddish-yellow powder or light yellow solid with a fruity taste. (NTP, 1992), Brownish solid with a fruity odor; [HSDB] Cream solid with a fruity, grape-like odor; [MSDSonline]
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Boiling Point

630 °F at 760 mmHg (NTP, 1992), 332 °C
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Solubility

less than 1 mg/mL at 63 °F (NTP, 1992), INSOL IN WATER; SOL IN ETHANOL (50 G/L IN 95% ETHANOL), IN DIETHYL ETHER & CHLOROFORM
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Density

1.18 at 59.9 °F (NTP, 1992) - Denser than water; will sink, 1.180 @ 15.5 °C
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Product Name

Cinnamyl anthranilate

Color/Form

BROWNISH POWDER

CAS RN

87-29-6
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Melting Point

142 to 143 °F (NTP, 1992), GREATER THAN 60 °C
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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